5-[(1-sec-butyl-1H-indol-3-yl)methylene]-3-(3-nitrobenzyl)-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-5-[(1-butan-2-ylindol-3-yl)methylidene]-3-[(3-nitrophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C23H21N3O4S/c1-3-15(2)24-14-17(19-9-4-5-10-20(19)24)12-21-22(27)25(23(28)31-21)13-16-7-6-8-18(11-16)26(29)30/h4-12,14-15H,3,13H2,1-2H3/b21-12+
• InChI Key: QSDBPGIUBFPESC-CIAFOILYSA-N
• Canonical SMILES: CCC(C)N1C=C(C2=CC=CC=C21)C=C3C(=O)N(C(=O)S3)CC4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: CCC(C)N1C=C(C2=CC=CC=C21)/C=C/3\C(=O)N(C(=O)S3)CC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H21N3O4S
• Molecular Weight: 435.5 g/mol

Description

Indole derivatives are a significant class of compounds in medicinal chemistry. They are found in many natural products and drugs. Indole scaffold has been found in many of the important synthetic drug molecules which gave a valuable idea for treatment and binds with high affinity to the multiple receptors helpful in developing new useful derivatives.

Synthesis Analysis

Indole derivatives are synthesized through various methods. For instance, 1H-indole-3-aldehyde derivatives were methylated by dimethyl sulfate and then reacted with ethyl cyanoacetate and guanidine in the presence of L-proline as a catalyst.

Molecular Structure Analysis

The molecular structure of indole derivatives can be complex. For example, the structure of 1H-Indole, 2,3-dihydro- is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Indole derivatives undergo various chemical reactions. Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Physical and Chemical Properties Analysis

Indole is a heterocyclic compound that is aromatic in nature. It is crystalline and colorless in nature with specific odors.

Mechanism of Action

The mechanism of action of indole derivatives can vary depending on the specific compound and its biological target. For example, some indole derivatives have shown inhibitory activity against influenza A.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. They continue to be a focus of research in medicinal chemistry due to their wide range of biological activities.